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Compound of Interest

Compound Name: 1-Phenyl-1-hexyn-3-ol

Cat. No.: B167968

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 1-Phenyl-1-hexyn-3-ol, a compound of
interest in organic synthesis and medicinal chemistry. The primary focus of this guide is to
present the molecular weight and constituent elemental composition in a clear and accessible
format.

Molecular Weight and Composition

The molecular weight of a compound is a fundamental property, essential for stoichiometric
calculations in chemical reactions, preparation of solutions of known concentration, and
analytical characterization. It is determined by the sum of the atomic weights of its constituent
atoms.

The molecular formula for 1-Phenyl-1-hexyn-3-ol is C12H140.[1][2] This indicates that each
molecule is composed of 12 carbon atoms, 14 hydrogen atoms, and one oxygen atom. Based
on this composition, the molecular weight is 174.24 g/mol .[2][3][4][5]

The table below summarizes the key quantitative data for 1-Phenyl-1-hexyn-3-ol.
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Property Value Source
Molecular Formula C12H140 [1112]
Molecular Weight 174.24 g/mol [21[31[41[5]
IUPAC Name 1-phenylhex-1-yn-3-ol [1][2]
CAS Number 1817-51-2 [1][3]

Logical Relationship of Molecular Weight
Calculation

The calculation of molecular weight is a foundational concept in chemistry, directly derived from
the molecular formula and the atomic weights of the constituent elements. The logical flow for
determining the molecular weight of 1-Phenyl-1-hexyn-3-ol is illustrated in the diagram below.

Atomic Weights
Molecular Formula C:~12.01u
C12H140 H: ~1.008 u
0O: ~16.00 u

i

Sum of Atomic Weights
(12*C)+(14*H)+ (1 *0)

Calculated Molecular Weight

~174.24 g/mol

Click to download full resolution via product page
Caption: Logical workflow for calculating the molecular weight of 1-Phenyl-1-hexyn-3-ol.

This guide provides the fundamental physicochemical data for 1-Phenyl-1-hexyn-3-ol. For
experimental protocols or signaling pathway information related to specific applications of this
molecule, further targeted literature review is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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